Cas no 139055-59-7 (4-(Iodomethyl)pyridine hydroiodide)

• Product Name: 4-(Iodomethyl)pyridine hydroiodide
• CAS No: 139055-59-7
• MF: C₆H₇I₂N
• MW: 346.93542599678
• CID: 1093787
• PubChem ID: 72942890
• Update Time: 2025-05-21

4-(Iodomethyl)pyridine hydroiodide Chemical and Physical Properties

Names and Identifiers

• 4-(Iodomethyl)pyridine hydroiodide
• EN300-153241
• 139055-59-7
• 4-(iodomethyl)pyridine;hydroiodide
• AKOS022188447
• Pyridine, 4-(iodomethyl)-, hydriodide (1:1)

• Inchi： 1S/C6H6IN.HI/c7-5-6-1-3-8-4-2-6;/h1-4H,5H2;1H
• InChI Key： GLIINCJVOJYANG-UHFFFAOYSA-N
• SMILES： ICC1C=CN=CC=1.I

Computed Properties

• Exact Mass: 346.86679g/mol
• Monoisotopic Mass: 346.86679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-(Iodomethyl)pyridine hydroiodide

4-(Iodomethyl)pyridine hydroiodide (CAS No. 139055-59-7): A Comprehensive Overview of Its Properties and Applications

The compound 4-(Iodomethyl)pyridine hydroiodide (CAS No. 139055-59-7) is a specialized chemical reagent with significant utility in organic synthesis and pharmaceutical research. Its unique structure, featuring a pyridine ring substituted with an iodomethyl group and stabilized by hydroiodide, makes it a valuable intermediate for constructing complex molecules. Researchers and industries increasingly seek high-purity 4-(Iodomethyl)pyridine derivatives due to their role in cross-coupling reactions, a topic frequently searched in AI-driven chemical databases and academic forums.

One of the most discussed applications of 4-(Iodomethyl)pyridine hydroiodide is its use in click chemistry and bioconjugation, which align with current trends in drug discovery and biomarker development. The compound’s reactivity with nucleophiles enables the creation of pyridine-based ligands, a hot topic in catalysis research. Users often search for "how to handle iodomethyl pyridine derivatives safely" or "alternatives to halogenated pyridines," reflecting the demand for sustainable and efficient synthetic routes.

From a structural perspective, the hydroiodide salt form of 4-(Iodomethyl)pyridine enhances its stability, a critical factor for storage and transportation. This property is frequently highlighted in chemical supply chain optimization discussions, another trending topic in industrial chemistry. Analytical techniques like NMR and HPLC are commonly employed to verify the purity of this compound, as emphasized in queries such as "analytical methods for iodomethyl pyridine characterization."

In the context of green chemistry, researchers are exploring ways to minimize waste generation during the synthesis of 4-(Iodomethyl)pyridine hydroiodide. This aligns with broader environmental concerns and regulatory pressures, making "eco-friendly pyridine derivatives" a popular search term. The compound’s role in material science, particularly in designing functionalized polymers, further expands its relevance across interdisciplinary fields.

Future prospects for CAS No. 139055-59-7 include its potential in photoredox catalysis and metal-organic frameworks (MOFs), areas gaining traction in academic publications and patent filings. As synthetic methodologies evolve, the demand for high-yield 4-(Iodomethyl)pyridine preparations continues to grow, driven by both industrial and academic needs. This compound exemplifies how niche chemicals can address pressing challenges in modern science.